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Compound of Interest

Compound Name:
5-Nitro-1,2,3-benzenetricarboxylic

acid

Cat. No.: B1316948 Get Quote

This technical guide provides a comprehensive overview of the known properties, synthesis,

and potential characteristics of 5-Nitro-1,2,3-benzenetricarboxylic acid for researchers,

scientists, and drug development professionals. Due to the limited availability of published data

for this specific compound, this guide combines compiled information with general principles of

organic chemistry and predictive statements based on related structures.

Chemical and Physical Properties
5-Nitro-1,2,3-benzenetricarboxylic acid, also known as 5-nitrohemimellitic acid, is an

aromatic carboxylic acid. The presence of three carboxylic acid groups and a nitro group on the

benzene ring influences its chemical and physical properties. It is expected to be a crystalline

solid and exhibit solubility in polar solvents.[1]

A summary of its known and predicted quantitative data is presented in Table 1.

Table 1: Physicochemical Properties of 5-Nitro-1,2,3-benzenetricarboxylic Acid
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Property Value Source

CAS Number 3807-81-6 [1][2]

Molecular Formula C₉H₅NO₈ [1][2]

Molecular Weight 255.14 g/mol [1][2]

Melting Point 208 °C ChemicalBook

Boiling Point (Predicted) 546.4 ± 50.0 °C at 760 mmHg [3]

Density (Predicted) 1.837 ± 0.06 g/cm³ ChemicalBook

Flash Point (Predicted) 240.4 ± 18.6 °C [3]

LogP (Predicted) 0.21 [3]

pKa Not available

Synthesis and Experimental Protocols
The primary route for the synthesis of 5-Nitro-1,2,3-benzenetricarboxylic acid is through the

electrophilic nitration of 1,2,3-benzenetricarboxylic acid (hemimellitic acid).[3] While a detailed

experimental protocol specifically for this reaction is not readily available in the published

literature, a general procedure can be adapted from standard nitration methods for aromatic

carboxylic acids.

General Experimental Protocol for the Nitration of 1,2,3-
Benzenetricarboxylic Acid
Disclaimer: The following protocol is a generalized procedure and has not been optimized for

the synthesis of 5-Nitro-1,2,3-benzenetricarboxylic acid. It should be performed with

appropriate safety precautions in a well-ventilated fume hood.

Materials:

1,2,3-Benzenetricarboxylic acid (hemimellitic acid)

Concentrated Sulfuric Acid (H₂SO₄)
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Concentrated Nitric Acid (HNO₃)

Distilled Water

Ice

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool

concentrated sulfuric acid to 0-5 °C in an ice bath.

Slowly add 1,2,3-benzenetricarboxylic acid to the cooled sulfuric acid with continuous stirring

until fully dissolved.

Prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of

concentrated sulfuric acid in a separate flask, keeping the mixture cooled in an ice bath.

Add the nitrating mixture dropwise to the solution of 1,2,3-benzenetricarboxylic acid,

maintaining the reaction temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for a

specified time to ensure complete nitration. The reaction progress can be monitored by thin-

layer chromatography (TLC).

Upon completion, pour the reaction mixture slowly over crushed ice with stirring to precipitate

the crude product.

Collect the precipitate by vacuum filtration and wash thoroughly with cold distilled water to

remove any residual acid.

The crude 5-Nitro-1,2,3-benzenetricarboxylic acid can be purified by recrystallization from

a suitable solvent, such as water or an alcohol-water mixture.

Logical Workflow for Synthesis and Purification:
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Synthesis

Work-up

Purification

Dissolve 1,2,3-Benzenetricarboxylic Acid
in cold concentrated H₂SO₄

Prepare Nitrating Mixture
(HNO₃ + H₂SO₄)

Slowly add Nitrating Mixture to
1,2,3-Benzenetricarboxylic Acid solution

Reaction at controlled temperature

Quench reaction mixture
on ice

Vacuum filtration to isolate
crude product

Wash with cold water

Recrystallization from
appropriate solvent

Dry the purified product
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A generalized workflow for the synthesis and purification of 5-Nitro-1,2,3-
benzenetricarboxylic acid.

Spectroscopic Characterization
A thorough search of scientific databases and literature did not yield any publicly available

experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, or Mass Spectrometry) for 5-Nitro-
1,2,3-benzenetricarboxylic acid.

For researchers who synthesize this compound, the following characterization workflow is

recommended:

Recommended Characterization Workflow:

Spectroscopic Analysis Physical Characterization

Purified 5-Nitro-1,2,3-benzenetricarboxylic acid

¹H NMR Spectroscopy ¹³C NMR Spectroscopy FT-IR Spectroscopy Mass Spectrometry Melting Point Determination Elemental Analysis

Click to download full resolution via product page

A logical workflow for the structural and physical characterization of the synthesized compound.

Biological Activity and Drug Development Potential
There is currently no specific information in the scientific literature regarding the biological

activity, signaling pathways, or toxicological properties of 5-Nitro-1,2,3-benzenetricarboxylic
acid.

However, the presence of the nitroaromatic moiety suggests potential for biological activity.

Nitroaromatic compounds are known to have a wide range of pharmacological effects and can

act as either pharmacophores or toxicophores. Their biological actions are often mediated by

the enzymatic reduction of the nitro group to reactive intermediates that can interact with

cellular macromolecules.
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Given the lack of specific data, any research into the drug development potential of 5-Nitro-
1,2,3-benzenetricarboxylic acid would require initial in vitro screening against various cell

lines and biological targets to identify any potential therapeutic applications.

Proposed High-Level Drug Discovery Workflow:

Synthesis and Purification of
5-Nitro-1,2,3-benzenetricarboxylic acid

In Vitro Screening
(e.g., cell viability, enzyme inhibition) Hit Identification Lead Optimization Preclinical Studies

Click to download full resolution via product page

A simplified, high-level workflow for investigating the drug development potential.

Conclusion
5-Nitro-1,2,3-benzenetricarboxylic acid is a chemical compound for which there is limited

publicly available scientific data. While its basic chemical and some physical properties are

known or can be predicted, detailed experimental protocols for its synthesis and its full

spectroscopic and biological characterization are not well-documented in the literature. This

guide provides a starting point for researchers by outlining a plausible synthetic route and a

logical workflow for its characterization and potential investigation in a drug discovery context.

Further research is needed to fully elucidate the properties and potential applications of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 5-Nitro-1,2,3-
benzenetricarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316948#properties-of-5-nitro-1-2-3-
benzenetricarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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